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Compound of Interest

Compound Name: Pyraoxystrobin

Cat. No.: B1461943

An in-depth examination of the chemical and biological breakdown of the fungicide
pyraoxystrobin in terrestrial and aquatic environments, providing key data and experimental
methodologies for researchers and environmental scientists.

Pyraoxystrobin is a broad-spectrum strobilurin fungicide utilized for the control of various plant
pathogens. Understanding its environmental fate, including its persistence, mobility, and
degradation pathways in soil and water, is critical for assessing its ecological impact. This
technical guide synthesizes available data on the degradation kinetics, metabolites, and
influencing factors of pyraoxystrobin, and provides an overview of the experimental protocols
used in its environmental assessment.

Data Presentation: Degradation Kinetics of
Pyraoxystrobin

The environmental persistence of pyraoxystrobin is dictated by a combination of biotic and
abiotic degradation processes. The following tables summarize the degradation half-life (DT50)
of pyraoxystrobin in soil and water under various conditions.
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Table 1: Aerobic and Anaerobic Degradation of Pyraoxystrobin in Soil. MWC denotes

Maximum Water-Holding Capacity. The degradation rate is influenced by soil type,

temperature, and moisture content. Higher moisture content generally accelerates

degradation[1]. Under anaerobic conditions, degradation is significantly faster.

© 2025 BenchChem. All rights reserved.

2/12

Tech Support


https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/Pyraclostrobinaf.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/Pyraclostrobinaf.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/Pyraclostrobinaf.pdf
https://hero.epa.gov/reference/7424653/
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/Pyraclostrobinaf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Light
Condition Medium pH < . Half-life (t%2) Reference
Condition
) Buffer Stable (23.1-
Hydrolysis ] 5.0 Dark [3]
Solution 115.5 days)
) Buffer 23.1-115.5
Hydrolysis ) 7.0 Dark [3]
Solution days
, Buffer 23.1-115.5
Hydrolysis ] 9.0 Dark [3]
Solution days
) Buffer )
Photolysis ] 5.0 UV Light 2.42 hours [3]
Solution
Buffer
Photolysis ) 7.0 UV Light 1.47 hours [3]
Solution
) Buffer )
Photolysis ] 9.0 UV Light 1.32 hours [3]
Solution
] Buffer )
Photolysis ] 5.0 Sunlight 11.2 hours [3]
Solution
) Buffer )
Photolysis ] 7.0 Sunlight 3.29 hours [3]
Solution
) Buffer )
Photolysis ] 9.0 Sunlight 3.69 hours [3]
Solution
Photolysis Paddy Water - UV Light <12 hours [3]
Photolysis Paddy Water - Sunlight <12 hours [3]
Aquatic )
] - - Aerobic 7.4 - 25 days
Metabolism
Aquatic ]
) - - Anaerobic 3.3-8.5days
Metabolism

Table 2: Hydrolysis and Photolysis of Pyraoxystrobin in Water. Pyraoxystrobin is relatively
stable to hydrolysis but undergoes rapid photolysis in water, especially under UV light[3].
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Major Degradation Products

Several metabolites of pyraoxystrobin have been identified in soil and water. The primary
degradation pathways involve hydrolysis of the carbamate group and cleavage of the ether
linkage.

Metabolite Code Chemical Name Environment

methyl N-(2-{[1-(4-

chlorophenyl)-1H-pyrazol-3- )
500M07 Soil, Plants
ylJoxymethyl}phenyl)

carbamate
BF 500-6 Not specified Sall
BF 500-7 Not specified Sall
500M78 Not specified Water (Photodegradation)
BF 500-13 Not specified Water (Photodegradation)
500M58 Not specified Water (Photodegradation)
BF 500-14 Not specified Water (Photodegradation)
BF 500-11 Not specified Water (Photodegradation)

1-(4-chlorophenyl)-1H-pyrazol-  1-(4-chlorophenyl)-1H-pyrazol-

Soil (Biodegradation)
3-ol 3-ol

Table 3: Major Degradation Products of Pyraoxystrobin. The formation of these metabolites is
dependent on the environmental conditions.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the environmental fate of
pesticides. Below are outlines of key experimental protocols.

Soil Degradation Studies (Aerobic and Anaerobic)
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This protocol is based on OECD Guideline 307 and is designed to determine the rate of
aerobic and anaerobic degradation of a test substance in soil.

e Soil Selection and Preparation:

o Select at least three different soil types with varying textures, organic carbon content, and
pH.

o Air-dry the soil and sieve it to a particle size of <2 mm.

o Adjust the moisture content to 40-60% of the maximum water-holding capacity (MWC) for
aerobic studies. For anaerobic studies, flood the soil with water to create an anaerobic
environment.

o Test Substance Application:

o Use radiolabeled (e.g., 1*C) pyraoxystrobin to facilitate tracking of the parent compound
and its metabolites.

o Apply the test substance to the soil samples at a concentration relevant to the
recommended field application rate.

e |ncubation:

o Incubate the soil samples in the dark at a constant temperature, typically 20 + 2°C.

o For aerobic studies, ensure adequate aeration by passing humidified air over the samples.
For anaerobic studies, maintain a nitrogen atmosphere.

o Include sterile control samples to differentiate between biotic and abiotic degradation.

e Sampling and Analysis:

o Collect soil samples at predetermined intervals.

o Extract the samples using an appropriate organic solvent (e.g., acetonitrile, methanol).
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o Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled
with a radioactivity detector and/or Mass Spectrometry (MS) to quantify the parent
compound and identify major metabolites.

o Determine the amount of non-extractable residues and mineralized *CO:s-.

Photodegradation in Water

This protocol, based on OECD Guideline 316, evaluates the photolytic degradation of a
substance in an aqueous environment.

e Solution Preparation:
o Prepare a sterile, buffered aqueous solution (pH 5, 7, and 9) of pyraoxystrobin.
o Use purified water (e.g., Milli-Q) to minimize indirect photolysis.

o The concentration of the test substance should be low enough to ensure it remains in
solution.

o |rradiation:

o Use a light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate
filters to cut off wavelengths below 290 nm).

o Maintain a constant temperature (e.g., 25 = 2°C) in the reaction vessels.
o Include dark control samples to measure hydrolysis.
e Sampling and Analysis:
o Collect samples from the irradiated and dark control solutions at various time points.

o Analyze the samples directly by HPLC with a UV or MS detector to determine the
concentration of pyraoxystrobin.

o Identify major photoproducts using techniques like LC-MS/MS.
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Soil Column Leaching Studies

Following OECD Guideline 312, this study assesses the mobility of a pesticide and its
degradation products in soil.

e Column Preparation:
o Pack glass columns (e.g., 30 cm long) with the selected soil, sieved to <2 mm.
o Saturate the soil columns with a solution of 0.01 M CaCl-.

o Application and Leaching:
o Apply radiolabeled pyraoxystrobin to the top of the soil columns.

o Simulate rainfall by applying a 0.01 M CaCl: solution at a constant rate over a period of,
for example, 48 hours.

o Collect the leachate from the bottom of the columns.

e Analysis:
o Analyze the leachate for the parent compound and its metabolites using LSC and HPLC.
o After the leaching period, section the soil columns into segments (e.g., every 5 cm).

o Extract each soil segment and analyze for the distribution of radioactivity to determine the
extent of leaching.

Signaling Pathways and Experimental Workflows
Degradation Pathways

The degradation of pyraoxystrobin proceeds through several key reactions, including
hydrolysis, photolysis, and microbial metabolism. The following diagrams illustrate the
proposed degradation pathways.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/product/b1461943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Carbamate Hydrolysis
Product
(e.g., 500M07)

Hydrolysis

Photodegradation
Products
(e.g., 500M78, BF 500-13)

Mineralization
(CO2, H20)

Abiotic

Pyraoxystrobin

Microbial Metabolites

Microbial Degradation
(e.g., 1-(4-chlorophenyl)-1H-pyrazol-3-ol)

Click to download full resolution via product page

Caption: Overview of Pyraoxystrobin Degradation Pathways.
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Caption: Proposed Photodegradation Pathway of Pyraoxystrobin.

Experimental Workflow

The following diagram illustrates a typical workflow for a comprehensive environmental fate
study of pyraoxystrobin.
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Caption: Workflow for Environmental Fate Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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